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Compound of Interest

Compound Name: N-Heptadecane-D36

Cat. No.: B15141508

This technical guide provides a comprehensive overview of the analytical data and
methodologies associated with the Certificate of Analysis for N-Heptadecane-D36. It is
intended for researchers, scientists, and professionals in drug development who utilize
deuterated compounds as internal standards or in metabolic studies.

Compound Information

N-Heptadecane-D36 is the deuterated form of n-heptadecane, where all 36 hydrogen atoms
have been replaced with deuterium. This isotopic labeling makes it a valuable tool in various
analytical applications, particularly in mass spectrometry-based quantification.

Identifier Value Source

Chemical Name n-Heptadecane-d36 LGC Standards[1]
(2H36)Heptadecane,

Synonyms

Perdeuterated n-heptadecane

CAS Number 39756-35-9 LGC Standards[1]
Molecular Formula C17Dss LGC Standards[1]
Molecular Weight 276.69 g/mol

Unlabeled CAS Number 629-78-7 LGC Standards[1]
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Analytical Specifications

The following tables summarize the key quantitative data typically found on a Certificate of

Analysis for N-Heptadecane-D36. These specifications ensure the compound's identity, purity,

and suitability for its intended use.

Purity and Compasition

Parameter Specification Source
Chemical Purity (GC) >98%
Isotopic Purity (Atom % D) >98%

Appearance

White to off-white solid or
o MedchemExpress.com[2]
colorless liquid

Form

Solid (<20°C), Liquid (>22°C) MedchemExpress.com[2]

hvsical and Chemical :

Property

Value Source

Storage Temperature

2-8°C

Solubility

Soluble in organic solvents

(e.g., hexane, chloroform)

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below. These protocols are representative of standard analytical techniques used for the quality

control of deuterated compounds.

Determination of Chemical Purity by Gas
Chromatography (GC)

Objective: To determine the chemical purity of N-Heptadecane-D36 and to identify and quantify

any non-deuterated or other organic impurities.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b15141508?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W131351/N-Heptadecane-COA-816651-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W131351/N-Heptadecane-COA-816651-MedChemExpress.pdf
https://www.benchchem.com/product/b15141508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Instrumentation:
e Gas Chromatograph equipped with a Flame lonization Detector (FID).

e Capillary Column: Typically a non-polar column, such as one with a 5% phenyl
methylpolysiloxane stationary phase (e.g., HP-5ms, 30 m x 0.25 mm i.d., 0.25 um film
thickness).

Method:

o Sample Preparation: A dilute solution of N-Heptadecane-D36 is prepared in a high-purity
organic solvent (e.g., hexane or cyclohexane).

« Injection: A small volume (typically 1 uL) of the sample is injected into the GC inlet.

o Chromatographic Conditions:

[e]

Inlet Temperature: 250°C

o

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

[¢]

Oven Temperature Program: An initial temperature of 100°C, held for 2 minutes, then
ramped to 280°C at a rate of 10°C/min, and held for 5 minutes.

[¢]

Detector Temperature: 300°C

o Data Analysis: The area of the N-Heptadecane-D36 peak is compared to the total area of all
peaks in the chromatogram to calculate the chemical purity as a percentage.

Determination of Isotopic Purity by Mass Spectrometry
(MS)

Objective: To determine the isotopic enrichment of deuterium in N-Heptadecane-D36.
Instrumentation:

o Gas Chromatograph-Mass Spectrometer (GC-MS) or a High-Resolution Mass Spectrometer
(HRMS) with an appropriate ionization source (e.g., Electron lonization - El, or Electrospray
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lonization - ESI).[3][4][5]

Method:

Sample Introduction: The sample is introduced into the mass spectrometer, either via a direct
infusion pump or through a GC system as described above.

 lonization: The N-Heptadecane-D36 molecules are ionized. For GC-MS with El, a standard
electron energy of 70 eV is typically used.

o Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio
(m/z).

o Data Analysis:

o The relative abundances of the molecular ion peak for N-Heptadecane-D36 (C17Ds6) and
the ion peaks corresponding to species with fewer deuterium atoms (e.g., C17HD3s,
C17H2D34) are measured.

o The isotopic purity (Atom % D) is calculated based on the relative intensities of these ion
peaks, correcting for the natural abundance of 13C.

Visualizations

The following diagrams illustrate the logical workflow for the quality control and certification of
N-Heptadecane-D36.
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Figure 1: Quality Control Workflow for N-Heptadecane-D36.
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Figure 2: Analytical Workflow for Purity Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.lgcstandards.com/SB/en/n-Heptadecane-d36/p/CDN-D-5039?queryID=bd017013b390176fe302c2cb93edddc2
https://file.medchemexpress.com/batch_PDF/HY-W131351/N-Heptadecane-COA-816651-MedChemExpress.pdf
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://www.researchgate.net/publication/366106274_Rapid_characterization_of_isotopic_purity_of_deuterium-labeled_organic_compounds_and_monitoring_of_hydrogen-deuterium_exchange_reaction_using_electrospray_ionization-high-resolution_mass_spectrometry
https://www.benchchem.com/product/b15141508#n-heptadecane-d36-certificate-of-analysis
https://www.benchchem.com/product/b15141508#n-heptadecane-d36-certificate-of-analysis
https://www.benchchem.com/product/b15141508#n-heptadecane-d36-certificate-of-analysis
https://www.benchchem.com/product/b15141508#n-heptadecane-d36-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15141508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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